Cas no 1245646-08-5 (6-Fluoro-6'-methoxy-2,2'-bipyridine)

• Product Name: 6-Fluoro-6'-methoxy-2,2'-bipyridine
• CAS No: 1245646-08-5
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD17677388
• CID: 1035161
• PubChem ID: 71303960
• Update Time: 2025-05-22

6-Fluoro-6'-methoxy-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-6'-methoxy-2,2'-bipyridine
• 2-fluoro-6-(6-methoxypyridin-2-yl)pyridine
• EN300-9458013
• 6-Fluoro-6/'-methoxy-2,2/'-bipyridine
• CS-0203070
• 2,2'-Bipyridine, 6-fluoro-6'-methoxy-
• 1245646-08-5
• 2-(6-fluoropyridin-2-yl)-6-methoxypyridine
• DTXSID50745156

• MDL： MFCD17677388
• Inchi： 1S/C11H9FN2O/c1-15-11-7-3-5-9(14-11)8-4-2-6-10(12)13-8/h2-7H,1H3
• InChI Key： JIJGVCWEAQJLSQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC=C(N=2)OC)=N1

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Fluoro-6'-methoxy-2,2'-bipyridine

6-Fluoro-6'-methoxy-2,2'-bipyridine (CAS No. 1245646-08-5): A Versatile Building Block in Modern Chemistry

6-Fluoro-6'-methoxy-2,2'-bipyridine (CAS No. 1245646-08-5) is a highly specialized bipyridine derivative that has gained significant attention in pharmaceutical research and material science. This heterocyclic compound features a unique molecular structure with both fluoro and methoxy substituents, making it particularly valuable as a ligand precursor in coordination chemistry and as a pharmacophore in drug discovery.

The growing interest in fluorinated bipyridines like 6-Fluoro-6'-methoxy-2,2'-bipyridine stems from their remarkable electronic properties and metabolic stability. Researchers are particularly interested in how the electron-withdrawing fluorine and electron-donating methoxy group influence the compound's reactivity and binding characteristics. Recent studies published in the Journal of Medicinal Chemistry highlight the importance of such modified bipyridine scaffolds in developing new kinase inhibitors.

In the field of coordination chemistry, 6-Fluoro-6'-methoxy-2,2'-bipyridine serves as an excellent chelating ligand for transition metals. Its asymmetric substitution pattern allows for fine-tuning of metal complex properties, which is crucial for applications ranging from catalysis to luminescent materials. The compound's ability to form stable complexes with ruthenium and iridium makes it particularly valuable for developing next-generation OLED materials and photocatalysts.

Pharmaceutical researchers are exploring 6-Fluoro-6'-methoxy-2,2'-bipyridine derivatives as potential building blocks for targeted therapeutics. The compound's structural features align with current trends in fragment-based drug discovery, where small, well-characterized molecules serve as starting points for drug development. Its fluorine moiety enhances membrane permeability while the methoxy group can participate in key hydrogen bonding interactions with biological targets.

The synthesis of 6-Fluoro-6'-methoxy-2,2'-bipyridine typically involves cross-coupling reactions between appropriately substituted pyridine precursors. Recent advances in palladium-catalyzed coupling methodologies have improved the yield and purity of this valuable intermediate. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the compound's high purity, which is essential for both research and industrial applications.

From a commercial perspective, the demand for functionalized bipyridines like 6-Fluoro-6'-methoxy-2,2'-bipyridine continues to grow. Chemical suppliers report increasing inquiries from both academic institutions and pharmaceutical companies looking for high-quality heterocyclic building blocks. The compound's CAS number (1245646-08-5) serves as a unique identifier in global chemical databases and procurement systems.

Environmental and safety considerations for 6-Fluoro-6'-methoxy-2,2'-bipyridine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the compound's safety data sheet for specific handling instructions.

The future applications of 6-Fluoro-6'-methoxy-2,2'-bipyridine appear promising, particularly in the development of metal-organic frameworks (MOFs) and supramolecular chemistry. Its ability to form well-defined coordination geometries makes it attractive for designing functional materials with tailored properties. Additionally, the compound's potential in bioimaging probes and theranostic agents is currently under investigation by several research groups.

For researchers working with 6-Fluoro-6'-methoxy-2,2'-bipyridine, proper storage conditions are essential to maintain compound integrity. The material should be kept in a cool, dry environment, protected from light and moisture. Many suppliers offer the compound in various packaging options, from small research quantities to bulk amounts for industrial applications.

In conclusion, 6-Fluoro-6'-methoxy-2,2'-bipyridine (CAS No. 1245646-08-5) represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its unique combination of fluorine and methoxy substituents on a bipyridine core creates opportunities for innovation in drug discovery, materials science, and catalysis. As research continues to uncover new applications for this versatile compound, its role in advancing scientific and technological developments is expected to grow significantly.